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Compound of Interest

Compound Name: 2,6-Dichlorobenzoic acid

Cat. No.: B041355

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,6-Dichlorobenzoic acid, a significant
compound in various chemical and pharmaceutical applications. This document outlines its
chemical properties, molecular structure, synthesis protocols, and key applications, with a
focus on its relevance in research and development.

Core Data Summary

2,6-Dichlorobenzoic acid, a halogenated carboxylic acid, is a white crystalline solid.[1][2] Its
key quantitative properties are summarized below for easy reference and comparison.
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Property Value Source
CAS Number 50-30-6 [31141[5]
Molecular Formula C7HaCl202 [11[415]
Molecular Weight 191.01 g/mol [11[3]
Melting Point 139-145 °C [6]
Boiling Point 298.7 °C at 760 mmHg [6]
Water Solubility 0.1-1 g/100 mL at 19 °C [2][6]
pKa 1.69 + 0.10 (Predicted) [2]
Appearance Ne.edles .(from ethanol) or (2]
white solid

Molecular Structure and Identification

2,6-Dichlorobenzoic acid is a derivative of benzoic acid with two chlorine atoms substituted at
the ortho positions relative to the carboxyl group.[1] This substitution pattern creates significant
steric hindrance, which influences its chemical reactivity.[7]

Key identifiers for this compound include:

IUPAC Name: 2,6-dichlorobenzoic acid[1]

SMILES: C1=CC(=C(C(=C1)CI)C(=0)0)CI[1]

InChl: InChl=1S/C7H4CI202/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H,10,11)[1][4]

InChiKey: MRUDNSFOFOQZDA-UHFFFAOYSA-N[1][4]
The molecular structure is depicted in the diagram below.

Caption: 2D structure of 2,6-Dichlorobenzoic acid.

Experimental Protocols: Synthesis Methods
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2,6-Dichlorobenzoic acid can be synthesized through various routes. Below are detailed

methodologies for two common experimental protocols.

Method 1: Chlorination of 2,6-Dichlorobenzal Chloride

This process involves the chlorination of 2,6-dichlorobenzal chloride in the presence of water

and a Lewis acid catalyst.[8]

Materials:

2,6-Dichlorobenzal chloride

Chlorine gas

Water

Lewis acid catalyst (e.g., anhydrous ferric chloride)

Ethanol (for precipitation)

Procedure:

Charge a suitable reaction vessel with 2,6-dichlorobenzal chloride and a catalytic amount of
a Lewis acid.

Introduce chlorine gas into the reaction mixture.

Slowly add 2 to 2.5 moles of water per mole of 2,6-dichlorobenzal chloride to the vessel. The
use of steam can help maintain the desired reaction temperature.[8]

Maintain the reaction mixture at the appropriate temperature to facilitate the chlorination
process.

Upon completion of the reaction, cool the mixture to induce crystallization of 2,6-
dichlorobenzoic acid.

The resulting product may contain the anhydride of 2,6-dichlorobenzoic acid, which can be
precipitated by the addition of ethanol.[8]
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e If pure acid is desired, the anhydride can be hydrolyzed to the acid by the addition of water.

[8]
« Filter the crystalline product and wash with a suitable solvent.

e Dry the final product under vacuum.

Method 2: Hydrolysis of 2,6-Dichlorobenzoyl Chloride

This method involves the chlorination of 2,6-dichlorobenzaldehyde to form 2,6-dichlorobenzoyl
chloride, which is subsequently hydrolyzed.[9]

Step A: Synthesis of 2,6-Dichlorobenzoyl Chloride

» Dissolve 2,6-dichlorobenzaldehyde in an organic solvent such as dichloroethane or
chlorobenzene in a reaction flask.[9]

o Bubble chlorine gas through the solution to carry out the chlorination reaction, yielding 2,6-
dichlorobenzoyl chloride.[9]

Step B: Hydrolysis to 2,6-Dichlorobenzoic Acid

o Slowly add a predetermined amount of water to the 2,6-dichlorobenzoyl chloride from Step
A.

Heat the mixture to reflux for 1-1.5 hours.[9]

Cool the reaction mixture to 25 °C.[9]

The 2,6-dichlorobenzoic acid will precipitate out of the solution.

Isolate the product by filtration.

The following diagram illustrates the workflow for the synthesis of 2,6-Dichlorobenzoic acid
via the hydrolysis of 2,6-dichlorobenzoyl chloride.

2,6-Dichlorobenzaldehyde Chlonnatn_)n i G2 IFEITRIVETS 2,6-Dichlorobenzoic acid
in organic solvent (H20, reflux)
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Caption: Synthesis workflow of 2,6-Dichlorobenzoic acid.

Applications in Research and Drug Development

2,6-Dichlorobenzoic acid is a versatile compound with numerous applications in various
fields, particularly in organic synthesis and medicinal chemistry.

» Organic Synthesis: It serves as a crucial reagent and intermediate in a wide range of organic
reactions.[10] The carboxyl group can undergo esterification and amidation reactions, while
the chlorine atoms can participate in palladium-catalyzed cross-coupling reactions to form
multi-substituted aryl compounds.[10] It can also be converted to the corresponding acyl
chloride by reacting with thionyl chloride.[10]

e Pharmaceutical Intermediate: This compound is a vital building block in the synthesis of
pharmaceuticals.[11] Its structure is incorporated into various drug candidates, contributing
to the development of new therapeutic agents. For instance, it has been used in the
synthesis of Lux-S enzyme inhibitors.[10]

o Agrochemicals: The agrochemical industry utilizes 2,6-Dichlorobenzoic acid as a precursor
for the production of herbicides and other crop protection agents.[2] Its herbicidal activity
stems from its ability to disrupt the hormone balance and protein synthesis in broadleaf
weeds.[2]

e Dye Industry: It also functions as an intermediate in the synthesis of a variety of dyes.

The reactivity of both the carboxylic acid group and the chlorine atoms makes 2,6-
Dichlorobenzoic acid a valuable precursor for creating 1,2,3-trisubstituted benzene
derivatives, which are important scaffolds in medicinal chemistry.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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